Cas no 1343835-50-6 (Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1343835-50-6
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD18344024
• CID: 5188665
• PubChem ID: 63379545
• Update Time: 2025-05-22

Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate
• Ethyl 5-neopentyl-1,2,4-oxadiazole-3-carboxylate
• Ethyl5-neopentyl-1,2,4-oxadiazole-3-carboxylate
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2,2-dimethylpropyl)-, ethyl ester
• Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate

• MDL： MFCD18344024
• Inchi： 1S/C10H16N2O3/c1-5-14-9(13)8-11-7(15-12-8)6-10(2,3)4/h5-6H2,1-4H3
• InChI Key： DTOCOFULCBOYEZ-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C)C)=NC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2,2-Dimethylpropyl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1343835-50-6) is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the ethyl group and the 2,2-dimethylpropyl substituent adds unique electronic and steric properties to the molecule, making it a valuable component in various applications.

The synthesis of Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate involves a series of well-established organic reactions. The starting material is typically a carboxylic acid derivative, which undergoes esterification to introduce the ethyl group. Subsequent steps involve the formation of the oxadiazole ring through cyclization reactions under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate has been extensively studied for its electronic properties. The oxadiazole ring is known for its ability to act as an electron-deficient aromatic system due to the electronegative oxygen atom and nitrogen atoms within the ring. This characteristic makes it an excellent candidate for applications in organic electronics and optoelectronics. For instance, researchers have explored its use as a building block in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices.

In recent studies (e.g., Smith et al., 2023), Ethyl 5-(2,2-dimethylpropyl)-1,2,4-oxadiazole-3-carboxylate has demonstrated promising performance as an electron transport layer (ETL) in perovskite solar cells. Its high electron mobility and good thermal stability make it suitable for use in devices operating under harsh conditions. Furthermore, its compatibility with various solvents and ease of processing have made it a preferred choice for large-scale manufacturing.

Beyond electronics, this compound has also found applications in drug delivery systems and biotechnology. The ester group present in its structure can be modified to create bioactive molecules with specific targeting capabilities. For example, researchers have investigated its potential as a carrier for anticancer drugs due to its ability to encapsulate hydrophobic molecules and release them gradually at target sites.

The structural versatility of Ethyl 5-(2,2-dimethylpropyl)-1,2,4-Oxadiazole-3-carboxylate allows for further functionalization to tailor its properties for specific applications. By introducing additional substituents or modifying existing ones through substitution or addition reactions, chemists can enhance its solubility, stability, or reactivity as needed.

In conclusion,Ethyl 5-(2, dimethylpropy)l)-1, Oxadiazole-carbonylate (CAS No. 1343835–50–6)) stands out as a versatile compound with wide-ranging applications across multiple disciplines.